

Application Notes and Protocols: JNJ-26070109

Formulation with Sesame Oil

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: JNJ-26070109

Cat. No.: B15615440

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Introduction

JNJ-26070109 is a potent, selective, and orally bioavailable competitive antagonist of the cholecystokinin 2 (CCK2) receptor.[1][2] It has been investigated for its potential therapeutic effects in conditions characterized by excessive gastric acid secretion, such as gastroesophageal reflux disease (GORD).[3][4] The mechanism of action involves the inhibition of gastrin-stimulated acid secretion from parietal cells in the stomach. Preclinical studies have demonstrated its efficacy in reducing basal and pentagastrin-stimulated gastric acid secretion.[3]

Due to its lipophilic nature and poor water solubility, **JNJ-26070109** presents a formulation challenge. Sesame oil, a biocompatible and widely used pharmaceutical excipient, serves as an effective vehicle for the oral administration of such compounds.[5][6] It enhances the solubility and bioavailability of lipophilic drugs. This document provides detailed application notes and protocols for the formulation of **JNJ-26070109** in sesame oil for research and preclinical development.

Data Presentation

Physicochemical Properties of JNJ-26070109

Property	Value	Species	Reference
Molecular Formula	C ₂₃ H ₁₇ BrF ₂ N ₄ O ₃ S	N/A	MedChemExpress
Molecular Weight	547.37 g/mol	N/A	MedChemExpress
pKi	8.49 ± 0.13	Human	[1] [2]
7.99 ± 0.08	Rat	[1] [2]	
7.70 ± 0.14	Dog	[1] [2]	
pKB (Calcium Mobilization)	8.53 ± 0.05	Human	[2]
pKB (Gastric Acid Secretion)	8.19 ± 0.13	Mouse	[2]
Oral Bioavailability (%F)	73 ± 16 %	Rat	[1] [2]
92 ± 12 %	Dog	[1] [2]	
Half-life (t _{1/2})	1.8 ± 0.3 hours	Rat	[1] [2]
1.2 ± 0.1 hours	Dog	[1] [2]	
Oral EC ₅₀	1.5 µM	Rat	[1] [2]
0.26 µM	Dog	[1] [2]	



Specifications of Pharmaceutical Grade Sesame Oil

Parameter	Specification	Rationale	Reference
Source	Ripe seeds of Sesamum indicum L.	Ensures consistency and quality of raw material.	[7][8]
Grade	USP/NF, Ph. Eur.	Meets global pharmacopeial standards for purity and safety.	[9]
Appearance	Clear, light yellow, almost colorless liquid	Indicates a high degree of refining and removal of impurities.	[7][8]
Solubility	Practically insoluble in ethanol (96%); miscible with light petroleum	Defines solvent compatibility.	[8]
Iodine Value	Specific, controlled level	Ensures predictable oxidation behavior and stability.	[9]
Acid Value	Low	Minimizes potential for API degradation.	[9]
Peroxide Value	Low	Indicates minimal oxidation, enhancing stability of the formulation.	[6]
Manufacturing	GMP or GMP-like quality systems	Ensures batch-to- batch consistency and regulatory compliance.	[9]

Signaling Pathway and Experimental Workflow

Mechanism of Action of JNJ-26070109

The following diagram illustrates the signaling pathway inhibited by **JNJ-26070109**. Gastrin, released from G-cells, normally binds to the CCK2 receptor on enterochromaffin-like (ECL) cells, stimulating histamine release. Histamine then acts on H2 receptors on parietal cells to stimulate acid secretion. **JNJ-26070109** competitively antagonizes the CCK2 receptor, blocking this cascade.



[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. [medchemexpress.com](https://www.medchemexpress.com) [[medchemexpress.com](https://www.medchemexpress.com)]
- 2. JNJ-26070109 [(R)4-bromo-N-[1-(2,4-difluoro-phenyl)-ethyl]-2-(quinoxaline-5-sulfonylamino)-benzamide]: a novel, potent, and selective cholecystokinin 2 receptor antagonist with good oral bioavailability - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. The cholecystokinin CCK2 receptor antagonist, JNJ-26070109, inhibits gastric acid secretion and prevents omeprazole-induced acid rebound in the rat - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 4. The cholecystokinin CCK2 receptor antagonist, JNJ-26070109, inhibits gastric acid secretion and prevents omeprazole-induced acid rebound in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. [pharmaexcipients.com](https://www.pharmaexcipients.com) [[pharmaexcipients.com](https://www.pharmaexcipients.com)]
- 6. [crodapharma.com](https://www.crodapharma.com) [[crodapharma.com](https://www.crodapharma.com)]
- 7. [handafc.com](https://www.handafc.com) [[handafc.com](https://www.handafc.com)]
- 8. [heessoils.com](https://www.heessoils.com) [[heessoils.com](https://www.heessoils.com)]
- 9. [pharmaexcipients.com](https://www.pharmaexcipients.com) [[pharmaexcipients.com](https://www.pharmaexcipients.com)]
- To cite this document: BenchChem. [Application Notes and Protocols: JNJ-26070109 Formulation with Sesame Oil]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15615440/docs#application-notes-and-protocols-jnj-26070109-formulation-with-sesame-oil>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)